4-methoxy-N-methyl-N-(1-methylpiperidin-4-yl)benzamide

• IUPAC Name: 4-methoxy-N-methyl-N-(1-methylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C15H22N2O2/c1-16-10-8-13(9-11-16)17(2)15(18)12-4-6-14(19-3)7-5-12/h4-7,13H,8-11H2,1-3H3
• InChI Key: GJPUAFVJSXMABL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)C(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

4-methoxy-N-methyl-N-(1-methylpiperidin-4-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. It is commonly known as MMMPB or MMB-4 and belongs to the class of benzamide derivatives.

Mechanism of Action

MMMPB acts as a selective antagonist of the α3β4 nicotinic acetylcholine receptor, which is involved in pain perception and addiction. It has been suggested that MMMPB exerts its analgesic effects by blocking the activity of this receptor, thereby reducing the transmission of pain signals.
Biochemical and physiological effects:
In addition to its analgesic effects, MMMPB has been shown to exhibit anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. It has also been reported to have a positive effect on cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of MMMPB is its high selectivity for the α3β4 nicotinic acetylcholine receptor, which makes it a useful tool for studying the role of this receptor in pain perception and addiction. However, one limitation of MMMPB is its relatively low potency, which may make it less effective in certain experimental settings.

Future Directions

There are several potential future directions for research on MMMPB. One area of interest is the development of more potent derivatives of MMMPB that could be used as more effective analgesics. Another area of research is the investigation of the potential use of MMMPB as a treatment for addiction, as the α3β4 nicotinic acetylcholine receptor has been implicated in the development of addiction to nicotine and other drugs. Additionally, further studies are needed to fully understand the biochemical and physiological effects of MMMPB and its potential applications in various disease states.

Synthesis Methods

The synthesis of MMMPB involves the reaction of 4-methoxybenzoyl chloride with N-methyl-4-piperidone in the presence of a base such as triethylamine. The resulting product is then subjected to N-methylation using methyl iodide to obtain MMMPB.

Scientific Research Applications

MMMPB has been extensively studied for its potential therapeutic applications. It has been reported to exhibit analgesic, anti-inflammatory, and anti-cancer properties. MMMPB has also been investigated for its potential use as a local anesthetic and as a treatment for neuropathic pain.